Cas no 83338-21-0 (1,2-Propanediol, 2-(2,4-dichlorophenyl)-3-(1H-imidazol-1-yl)-)

83338-21-0 structure
Product name:1,2-Propanediol, 2-(2,4-dichlorophenyl)-3-(1H-imidazol-1-yl)-
1,2-Propanediol, 2-(2,4-dichlorophenyl)-3-(1H-imidazol-1-yl)- Chemical and Physical Properties
Names and Identifiers
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- 1,2-Propanediol, 2-(2,4-dichlorophenyl)-3-(1H-imidazol-1-yl)-
- 2-(2,4-dichlorophenyl)-3-imidazol-1-ylpropane-1,2-diol
- SCHEMBL9665470
- (-)-2-(2,4-dichlorophenyl)-1-(imidazol-1-yl)-2,3-propanediol
- 2-(2,4-dichlorophenyl)-1-(imidazol-1-yl)-2,3-propanediol
- 83338-21-0
- (+)-2-(2,4-dichlorophenyl)-1-(imidazol-1-yl)-2,3-propanediol
- MXAXKOYWAJJUON-UHFFFAOYSA-N
- DTXSID50537290
- 2-(2,4-Dichlorophenyl)-3-(1H-imidazol-1-yl)propane-1,2-diol
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- Inchi: InChI=1S/C12H12Cl2N2O2/c13-9-1-2-10(11(14)5-9)12(18,7-17)6-16-4-3-15-8-16/h1-5,8,17-18H,6-7H2
- InChI Key: MXAXKOYWAJJUON-UHFFFAOYSA-N
- SMILES: C1=CC(=C(C=C1Cl)Cl)C(CN2C=CN=C2)(CO)O
Computed Properties
- Exact Mass: 286.0275830g/mol
- Monoisotopic Mass: 286.0275830g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.3Ų
- XLogP3: 1.2
1,2-Propanediol, 2-(2,4-dichlorophenyl)-3-(1H-imidazol-1-yl)- Related Literature
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Gangji Yi,Huihui Cui,Chunyang Zhang,Wen Zhao,Lei Chen,Yi-Quan Zhang,Xue-Tai Chen,You Song,Aihua Yuan Dalton Trans., 2020,49, 2063-2067
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Tian Li,Dan-Dan Zhi,Zi-Hao Guo,Jin-Zhe Li,Yao Chen,Fan-Bin Meng Green Chem., 2022,24, 647-674
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Haibo Tang,Xinlong Tian,Junming Luo,Jianhuang Zeng,Yingwei Li,Huiyu Song,Shijun Liao J. Mater. Chem. A, 2017,5, 14278-14285
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Weifeng Jiang,Jianpeng Sun,Kebin Lu,Chuanhai Jiang,Huakai Xu,Zhaodi Huang,Ning Cao,Fangna Dai Dalton Trans., 2021,50, 9934-9941
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Gaolian Xu,Hang Zhao,Jonathan M. Cooper,Julien Reboud Chem. Commun., 2016,52, 12187-12190
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7. A biomimetic magnetosome: formation of iron oxide within carboxylic acid terminated polymersomes†Jennifer Bain,Christopher J. Legge,Deborah L. Beattie,Annie Sahota,Catherine Dirks,Joseph R. Lovett,Sarah S. Staniland Nanoscale, 2019,11, 11617-11625
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8. A comparative study on the possible zinc binding sites of the human ZnT3 zinc transporter protein†Dávid Árus,Ágnes Dancs,Nóra Veronika Nagy,Tamás Gajda Dalton Trans., 2013,42, 12031-12040
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Martina Janoušková,Zuzana Vaníková,Fabrizia Nici,Soňa Boháčová,Dragana Vítovská,Hana Šanderová,Libor Krásný Chem. Commun., 2017,53, 13253-13255
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Kerstin Eckert,Laurence Rongy,Anne De Wit Phys. Chem. Chem. Phys., 2012,14, 7337-7345
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